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Compound of Interest

Compound Name: 3-Amino-5-chlorophenol

Cat. No.: B1287482

This guide provides a comprehensive overview of the chemical and physical properties of 3-
Amino-5-chlorophenol, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Identity

3-Amino-5-chlorophenol is an aromatic organic compound containing amino, chloro, and
hydroxyl functional groups attached to a benzene ring. Its chemical structure and properties
make it a reagent in various chemical syntheses. For instance, it is utilized in studies involving
recyclization with benzoxazinones[1].

Quantitative Physicochemical Data

The fundamental molecular and physical properties of 3-Amino-5-chlorophenol are
summarized in the table below for clear reference.
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Property Value Source
Molecular Formula C6H6CINO [21[3114]
Molecular Weight 143.57 g/mol [2][3]

Monoisotopic Mass

143.0137915 Da

[2](3]

IUPAC Name 3-amino-5-chlorophenol [2]
CAS Number 883195-40-2 [2][3]1[4]
Physical Form Solid

Experimental Protocols

Synthesis of 3-Amino-5-chlorophenol

A documented method for the synthesis of 3-Amino-5-chlorophenol involves the following

steps[1]:

e The reaction temperature is set and maintained at 60 °C with continuous stirring for a

duration of 3 hours.

» Following the reaction period, the mixture is filtered through Celite.

e The solvent is subsequently removed from the filtrate under vacuum.

e The resulting residue is dissolved in water and then extracted using ethyl acetate.

e The organic layer from the extraction is dried with sodium sulfate, and the solvent is again

evaporated under vacuum.

o The final residue is ground with dichloromethane, and the resulting precipitate is collected

through filtration to yield 3-amino-5-chlorophenol as yellow crystals[1].

Visualized Data and Workflows

Logical Workflow for Compound Identification
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The following diagram illustrates the logical workflow for the identification and characterization
of 3-Amino-5-chlorophenol, starting from its common name to its detailed molecular
identifiers.

Compound Name
(3-Amino-5-chlorophenol)

Determines Determines Determines Determines

Y

Molecular Weight Structural Identifiers Registry Number
(143.57 g/mol) (SMILES, InChl) (CAS: 883195-40-2)

Y

Molecular Formula

(C6HBCINO)

Click to download full resolution via product page

Caption: Logical workflow for the identification of 3-Amino-5-chlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1287482#3-amino-5-chlorophenol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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